Cas no 1904135-98-3 ((3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone)

• Product Name: (3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone
• CAS No: 1904135-98-3
• MF: C₂₁H₁₇F₃N₂O₃
• MW: 402.366495847702
• CID: 5935558
• PubChem ID: 92082113
• Update Time: 2025-07-19

(3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone
• AKOS025344889
• F6474-3114
• (3-(quinolin-8-yloxy)pyrrolidin-1-yl)(4-(trifluoromethoxy)phenyl)methanone
• 8-({1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}oxy)quinoline
• 1904135-98-3

• Inchi： 1S/C21H17F3N2O3/c22-21(23,24)29-16-8-6-15(7-9-16)20(27)26-12-10-17(13-26)28-18-5-1-3-14-4-2-11-25-19(14)18/h1-9,11,17H,10,12-13H2
• InChI Key： ZVFRUFQHPZVWLM-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=C3C(=CC=C2)C=CC=N3)C1)(C1=CC=C(OC(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 402.11912689g/mol
• Monoisotopic Mass: 402.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.7Ų

Additional information on (3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone

Introducing (3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone (CAS No. 1904135-98-3): A Novel Compound with Implications in Modern Medicinal Chemistry

The compound (3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone, identified by its CAS number 1904135-98-3, represents a significant advancement in the realm of medicinal chemistry. This molecule, characterized by its intricate structural framework, combines elements of quinoline and pyrrolidine moieties, linked through a carbonyl group to a phenyl ring substituted with a trifluoromethoxy group. Such structural features not only contribute to its unique chemical properties but also open up possibilities for diverse pharmacological applications.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The quinoline scaffold, in particular, has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. The incorporation of a pyrrolidine ring into this framework further enhances its potential by introducing additional binding pockets and functional groups that can interact with biological targets. This compound exemplifies the synergistic effect of combining multiple pharmacophoric units to achieve enhanced biological activity.

The presence of the trifluoromethoxy group in the phenyl ring is another critical feature that contributes to the compound's pharmacological profile. Trifluoromethoxy groups are known to improve metabolic stability, enhance binding affinity to enzymes, and modulate receptor interactions. This modification has been widely employed in the development of drugs targeting various diseases, including cancer and inflammatory disorders. The combination of these structural elements in (3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone suggests a promising candidate for further investigation.

Current studies in medicinal chemistry emphasize the need for compounds that can selectively target specific pathways or receptors involved in disease mechanisms. The unique structural features of this compound make it a potential candidate for targeting multiple pathways simultaneously. For instance, the quinoline moiety can interact with DNA or RNA, while the pyrrolidine ring can engage with protein targets. Additionally, the trifluoromethoxy group can influence the electronic properties of the molecule, affecting its binding affinity and selectivity.

In vitro studies have begun to explore the biological activity of (3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone. Preliminary results indicate that it exhibits promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its interaction with enzymes such as kinases and proteases has been observed, indicating possible applications in treating inflammatory diseases and other disorders associated with these enzymes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative methodologies in drug development.

As research progresses, computational methods are being increasingly utilized to predict the pharmacological properties of novel compounds before they are synthesized. Molecular modeling techniques can help identify potential binding interactions between (3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone and biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental studies and accelerate the drug discovery process.

The development of new therapeutic agents is a complex and multidisciplinary endeavor that requires collaboration across various fields, including chemistry, biology, pharmacology, and medicine. The study of (3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone exemplifies this collaborative approach, as it combines structural innovation with rigorous biological evaluation to identify potential new treatments for human diseases.

Future directions in research may focus on optimizing the synthesis of this compound to improve its scalability and cost-effectiveness. Additionally, further exploration of its pharmacological profile through preclinical studies will be essential to assess its safety and efficacy before moving to clinical trials. The integration of cutting-edge technologies such as artificial intelligence and machine learning may also aid in identifying new derivatives with enhanced therapeutic potential.

In conclusion,(3-quinolin-8-yloxypyrrolidin-1-yl)-[4-(trifluoromethoxy)phenyl]methanone (CAS No. 1904135-98-3) represents a significant advancement in medicinal chemistry with promising applications in drug development. Its unique structural features and preliminary biological activity make it a compelling candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds great potential for contributing to advancements in modern medicine.